Cas no 52129-71-2 (1-[4-(dipropylamino)-3,5-dinitrophenyl]ethanone)

1-[4-(dipropylamino)-3,5-dinitrophenyl]ethanone structure
52129-71-2 structure
Product name:1-[4-(dipropylamino)-3,5-dinitrophenyl]ethanone
CAS No:52129-71-2
MF:C14H19N3O5
MW:309.31776
CID:1575593
PubChem ID:40241

1-[4-(dipropylamino)-3,5-dinitrophenyl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(dipropylamino)-3,5-dinitrophenyl]ethanone
    • ethanone, 1-[4-(dipropylamino)-3,5-dinitrophenyl]-
    • 3',5'-Dinitro-4'-dipropylaminoacetophenone
    • 4'-(Dipropylamino)-3',5'-dinitroacetophenone
    • SCHEMBL8109761
    • DTXSID7068710
    • 52129-71-2
    • DB-315053
    • Buban 37
    • Ethanone, 1-(4-(dipropylamino)-3,5-dinitrophenyl)-
    • 3',5'-Dinitro-4'-(di-n-propylamino)acetophenone
    • ACETOPHENONE, 3',5'-DINITRO-4'-(DI-n-PROPYLAMINO)-
    • Inchi: InChI=1S/C14H19N3O5/c1-4-6-15(7-5-2)14-12(16(19)20)8-11(10(3)18)9-13(14)17(21)22/h8-9H,4-7H2,1-3H3
    • InChI Key: VAKVTKYOQPQPJM-UHFFFAOYSA-N
    • SMILES: CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])C(=O)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 309.13257
  • Monoisotopic Mass: 309.13247072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.2077 (rough estimate)
  • Boiling Point: 449.6°C (rough estimate)
  • Refractive Index: 1.5700 (estimate)
  • PSA: 106.59

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